2-(benzylthio)-7-(4-ethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-benzylsulfanyl-7-(4-ethoxyphenyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H26N6O2S/c1-3-35-22-13-11-20(12-14-22)24-23(25(34)30-21-10-7-15-28-16-21)18(2)29-26-31-27(32-33(24)26)36-17-19-8-5-4-6-9-19/h4-16,24H,3,17H2,1-2H3,(H,30,34)(H,29,31,32)
• InChI Key: KGEUISUAEMCHHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(NC3=NC(=NN23)SCC4=CC=CC=C4)C)C(=O)NC5=CN=CC=C5
• Molecular Formula: C27H26N6O2S
• Molecular Weight: 498.6 g/mol

Description

This compound belongs to the class of organic compounds known as triazolopyrimidines. These are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring. Triazolopyrimidines have a structure characterized by a pyrimidine fused to a triazole. The pyrimidine is a six-membered ring consisting of two nitrogen atoms and four carbon atoms. The triazole ring is a five-membered aromatic ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of similar triazolopyrimidines has been reported in the literature. An efficient and straightforward methodology for the preparation of novel functionalized triazolopyrimidines has been implemented with excellent yields via a one-pot catalyst-free procedure at room temperature by the reaction of dibenzoylacetylene and triazole derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been established using single crystal X-ray diffraction. This technique allows for the determination of the three-dimensional arrangement of atoms in a molecule, which can provide valuable information about the compound’s chemical properties and reactivity.

Future Directions

Triazolopyrimidines are a class of compounds that have shown promise in various areas of research, including medicinal chemistry. Future research will likely continue to explore the synthesis of new triazolopyrimidines, their potential biological activities, and their mechanisms of action.